Cas no 16156-94-8 (O-Hydroxyethyl Metronidazole)

• Product Name: O-Hydroxyethyl Metronidazole
• CAS No: 16156-94-8
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• CID: 214449
• PubChem ID: 204324
• Update Time: 2025-07-31

O-Hydroxyethyl Metronidazole Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethoxy]-
• O-Hydroxyethyl Metronidazole
• 2-[2-(2-methyl-5-nitroimidazol-1-yl)ethoxy]ethanol
• UNII-1EJE896YYV
• 2-[2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy]ethanol; Metronidazole impurity F; Metronidazole Impurity F
• Imidazole, 1-((2-hydroxyethoxy)ethyl)-2-methyl-5-nitro-
• Metronidazole Impurity F
• 2-[2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy]ethanol
• BCP32940
• 1EJE896YYV
• ETHANOL, 2-(2-(2-METHYL-5-NITRO-1H-IMIDAZOL-1-YL)ETHOXY)-
• 16156-94-8
• 1-((2-Hydroxyethoxy)ethyl)-2-methyl-5-nitroimidazole
• 2-(2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethoxy)ethanol
• DTXSID50167197
• Q27252328
• ETHANOL, 2-(2-(2-METHYL-5-NITROIMIDAZOL-1-YL)ETHOXY)-

• Inchi： 1S/C8H13N3O4/c1-7-9-6-8(11(13)14)10(7)2-4-15-5-3-12/h6,12H,2-5H2,1H3
• InChI Key： UGPDZGBXWBKFMT-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.09100
• Monoisotopic Mass: 215.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• Density: 1.37
• Melting Point: 75 - 77°C
• Boiling Point: 449.9°Cat760mmHg
• Flash Point: 225.9°C
• Refractive Index: 1.572
• PSA: 93.10000
• LogP: 0.63180
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

O-Hydroxyethyl Metronidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles